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Compound of Interest

Compound Name: 2,5-Dibromo-4-chlorophenol
Cat. No.: B14030912
Get Quote
\ J

Before handling any chemical, a thorough understanding of its risk profile is paramount. 2,5-
Dibromo-4-chlorophenol is a hazardous substance whose risks necessitate the stringent
protocols outlined in this guide.[1] Its primary dangers include toxicity upon ingestion, irritation
to skin and eyes, and significant, long-term adverse effects on aquatic ecosystems.[1][2][3][4]

[5]16]

Table 1: GHS Hazard and Safety Profile for 2,5-Dibromo-4-chlorophenol
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Identifier

Information Source(s)

GHS Pictograms

ngcontent-ng-c1989010908="GHE& Gassificajiontar-inserted">

Signal Word

Danger

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious

N . [2](3][4]
eye irritation.H411: Toxic to
aguatic life with long lasting

effects.

Precautionary Statements

P264: Wash skin thoroughly
after handling.P273: Avoid
release to the
environment.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with

[21141[7]

water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P501:
Dispose of contents/container
to an approved waste disposal

plant.

UN Number

UN 2020 (for Chlorophenols,

solid) 2l
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The causality behind these classifications is clear: the halogenated aromatic structure of 2,5-
Dibromo-4-chlorophenol makes it persistent and toxic.[6] Its disposal requires a pathway that
can break down this stable structure without releasing harmful byproducts into the
environment. Therefore, direct disposal into sanitary sewer systems or standard landfills is
strictly prohibited.[1][4][8]

Core Principles of Halogenated Waste Management

Effective disposal is built on a foundation of sound waste management principles within the
laboratory. These practices not only ensure safety but also streamline the disposal process.

e The Principle of Segregation: This is the most critical step in hazardous waste management.
Halogenated organic compounds, like 2,5-Dibromo-4-chlorophenol, must be collected in a
waste stream separate from non-halogenated organic waste.[9][10][11] The reason for this is
logistical and chemical: the ultimate disposal method, high-temperature incineration, requires
different conditions and flue-gas scrubbing technologies to neutralize the acidic gases (HCI,
HBr) produced from halogens.[7][8] Mixing waste streams complicates and increases the
cost of this final destruction.

e The Principle of Containment: All chemical waste must be stored in appropriate containers
that are compatible with the material.[12][13][14] For 2,5-Dibromo-4-chlorophenol, this
means a clearly labeled, sealable, and leak-proof container, preferably the original
manufacturer's container or a new container known to be compatible (e.g., glass or
appropriate plastic).[14][15] The container must be kept closed except when adding waste.[7]

e The Principle of Source Reduction: The most environmentally sound approach to waste is to
minimize its generation.[11][15] This includes practices like ordering only the necessary
guantities of chemicals, maintaining a detailed chemical inventory to avoid duplicate
purchases, and designing experiments to use smaller scales.[10][11]

Standard Operating Procedure (SOP) for Disposal

This section provides a step-by-step protocol for the collection and handling of 2,5-Dibromo-4-
chlorophenol waste within the laboratory.

Step 1: Personal Protective Equipment (PPE) Selection Before handling the chemical or its
waste, ensure proper PPE is worn.
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Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile gloves).[7] Always check
the glove manufacturer's compatibility chart.

Eye Protection: Use chemical splash goggles or a full-face shield.[3]
Body Protection: A fully buttoned lab coat is mandatory.

Work Area: All handling of solid 2,5-Dibromo-4-chlorophenol and preparation of its
solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust
or vapors.[2]

Step 2: Waste Container Preparation

Select a compatible waste container that is clean, in good condition, and has a secure, tight-
fitting lid.[13][14]

Affix a "Hazardous Waste" label provided by your institution's Environmental Health & Safety
(EHS) office.

Using a permanent marker, write the full chemical name, "2,5-Dibromo-4-chlorophenol,”
and list all other components of the waste stream (e.g., solvents). Clearly indicate that this is
a "Halogenated Organic Waste" stream.

Step 3: Waste Collection Protocol

e Solid Waste: Place pure 2,5-Dibromo-4-chlorophenol waste, along with any contaminated
items like weighing paper or paper towels, directly into the designated solid waste container.
[91[15]

Liquid Waste: Solutions containing 2,5-Dibromo-4-chlorophenol should be collected in a
designated liquid halogenated waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips) heavily contaminated with the
compound should be placed in the solid waste container. Non-disposable glassware must be
decontaminated by rinsing with a small amount of a suitable solvent (e.g., acetone), with the

rinsate being collected as halogenated liquid waste.
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Step 4: Storage in a Satellite Accumulation Area (SAA)
o Store the sealed waste container in a designated SAA within your laboratory.

o The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

o Ensure the container is stored in secondary containment (e.g., a chemical-resistant tub or
tray) to contain any potential leaks.[14]

e Segregate the halogenated waste container from incompatible materials, particularly strong
bases and oxidizing agents.[14]

Step 5: Emergency Procedures for Spills
e Minor Spill (<10 g):
o Ensure proper PPE is worn. Avoid breathing dust.[1][7]

o Cover the spill with an inert absorbent material such as vermiculite, sand, or dry earth.[1]
[16][17]

o Carefully sweep or scoop the absorbed material into the designated solid hazardous
waste container.[1][16]

o Wipe the area with a cloth dampened with a suitable solvent, and place the cloth in the
waste container.

o Wash the area with soap and water.
e Major Spill (>10 g):
o Evacuate all personnel from the immediate area.[1]

o Alert your colleagues and notify your institution's EHS or emergency response team
immediately.[1]

o Prevent entry into the affected area.
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o Provide the emergency response team with the Safety Data Sheet (SDS) for 2,5-
Dibromo-4-chlorophenol.

The Final Disposal Pathway

Once the waste container is full, it begins its journey out of the laboratory. The following
diagram illustrates the validated workflow for ensuring compliant and safe disposal.
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In-Laboratory Process

Waste Generation
(2,5-Dibromo-4-chlorophenol)

\4

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Step 2: Segregate as
Halogenated Organic Waste

\4

Step 3: Collect in Labeled,
Compatible Container

\4

Step 4: Store in Secondary
Containment in SAA

Is Container Full?

'Yes

EHS & External ‘?isposal Process

Arrange for Pickup by EHS
or Licensed Waste Hauler

Y

Transport to a Licensed
Treatment, Storage, and Disposal Facility (TSDF)

Final Disposal:

High-Temperature Incineration
with Flue Gas Scrubbing

Click to download full resolution via product page

Caption: Waste Management Workflow for 2,5-Dibromo-4-chlorophenol.
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This workflow culminates in the most effective and environmentally responsible method for
destroying halogenated phenols: high-temperature incineration. This process is conducted at a
licensed chemical destruction plant where the high temperatures can break the stable aromatic
rings and carbon-halogen bonds.[7][9] The resulting acidic gases are then neutralized by a flue
gas scrubbing system, preventing their release into the atmosphere.[7] This self-validating
system ensures that the hazardous material is fully destroyed in a compliant and controlled
manner.

By adhering to these detailed procedures, you contribute to a culture of safety, ensure
regulatory compliance, and uphold the integrity of your research by managing its byproducts
with the same level of precision as your experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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